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Compound of Interest

Compound Name: TG2-179-1

L Get Quote

Cat. No.: B14085983

For researchers, scientists, and drug development professionals handling TG2-179-1, a potent
inhibitor of BRCA1-associated protein 1 (BAP1), adherence to proper disposal procedures is a
critical component of laboratory safety and regulatory compliance.[1][2][3][4] While a specific,
universally mandated disposal protocol for TG2-179-1 is not publicly available, established
guidelines for the disposal of laboratory chemical waste provide a necessary framework. All
handling and disposal activities must be conducted in accordance with local, state, and federal
regulations and institutional policies.

Key Compound Information:

The following table summarizes essential information for TG2-179-1, a compound intended for
research use only.[1][3]

Property Value

CAS Number 1135023-19-6
Molecular Formula C22H14CIFN40O2S:2
Appearance Solid

Storage -20°C

Primary Hazard

For research use only. Not for human or

veterinary use.
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General Disposal Procedures for Laboratory Chemicals:

The proper disposal of TG2-179-1, as with any laboratory chemical, should be approached
systematically to ensure safety and environmental protection. Researchers must consult their
institution's Environmental Health and Safety (EHS) department for specific guidance. The
general workflow for chemical waste disposal is outlined below.

Start: Unused or Waste TG2-179-1

@t Safety Data Sheet (SDS) from S@

@nstitutional Environmental Health & Safety (EHS)

Identify Correct Hazardous WasteStrD»

l

Use Designated, Labeled Waste Container

Arrange for Hazardous Waste Pickup by EHS

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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